2-((5-(3-Hydroxynaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(2,4,6-trichlorophenyl)acetamide

• Molecular Formula: C20H12Cl3N3O3S
• Molecular Weight: 480.7 g/mol
• IUPAC Name: 2-[[5-(3-hydroxynaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(2,4,6-trichlorophenyl)acetamide
• InChI: InChI=1S/C20H12Cl3N3O3S/c21-12-7-14(22)18(15(23)8-12)24-17(28)9-30-20-26-25-19(29-20)13-5-10-3-1-2-4-11(10)6-16(13)27/h1-8,27H,9H2,(H,24,28)
• InChI Key: IELNLAGHXQNYRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C(=CC2=C1)C3=NN=C(O3)SCC(=O)NC4=C(C=C(C=C4Cl)Cl)Cl)O

Description

This compound features a 1,3,4-oxadiazole core substituted with a 3-hydroxynaphthalen-2-yl group via a thioether linkage and an acetamide moiety bearing a 2,4,6-trichlorophenyl substituent. The 2,4,6-trichlorophenyl moiety enhances lipophilicity and may influence bioactivity through steric and electronic effects. Though direct synthesis data for this compound is absent in the provided evidence, analogous derivatives are synthesized via cycloaddition or coupling reactions (e.g., copper-catalyzed 1,3-dipolar cycloadditions or carbodiimide-mediated amide bond formation) .

Biological Activity

The compound 2-((5-(3-hydroxynaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(2,4,6-trichlorophenyl)acetamide is a synthetic derivative featuring an oxadiazole moiety known for its diverse biological activities. This article reviews its biological activity, focusing on antimicrobial properties, cytotoxicity, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{14}Cl_3N_2O_3S$, with a molecular weight of approximately 394.7 g/mol. The structural components include:

• Oxadiazole ring: Imparts significant biological activity.
• Thioether linkage: Enhances interaction with biological targets.
• Trichlorophenyl group: Known to exhibit various pharmacological effects.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds containing the oxadiazole structure. For instance:

• In vitro Studies: Compounds similar to the target compound have shown activity against various Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis, with minimum inhibitory concentrations (MIC) ranging from 16 µg/mL to 128 µg/mL .

Pathogen	MIC (µg/mL)	Reference
Staphylococcus aureus	64
Enterococcus faecalis	128
Clostridium difficile	16

Cytotoxicity

The cytotoxic effects of the compound were evaluated using human cell lines. Preliminary results indicate that while exhibiting antimicrobial properties, certain derivatives maintain a favorable cytotoxic profile:

• Cell Lines Tested: Human Small Airway Epithelial Cells (HSAEC-1) demonstrated resistance to toxicity at concentrations effective against pathogens .

Anticancer Activity

The anticancer potential of similar oxadiazole derivatives has been explored:

• A549 Cell Line: Compounds with similar structural features showed significant anticancer activity in lung cancer models, suggesting that the target compound may also possess similar properties .

Case Study 1: Antimicrobial Resistance

A study focused on the synthesis and evaluation of oxadiazole derivatives found that modifications in the chemical structure could enhance their efficacy against multidrug-resistant strains. The incorporation of hydroxynaphthalene moieties was particularly effective in improving antimicrobial activity against resistant strains of S. aureus and C. difficile .

Case Study 2: Structure-Activity Relationship (SAR)

Research into SAR has revealed that the presence of specific substituents on the oxadiazole ring significantly affects biological activity. For example:

• Compounds with electron-withdrawing groups showed enhanced antibacterial properties compared to those with electron-donating groups .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Compound	Core Structure	Key Substituents	Synthetic Route	Key Properties	References
Target Compound	1,3,4-oxadiazole	3-Hydroxynaphthalen-2-yl (thioether), 2,4,6-trichlorophenyl (amide)	Likely via coupling of oxadiazole-thiol with chloroacetamide derivatives	High lipophilicity (predicted), potential bioactivity due to trichlorophenyl and hydroxynaphthalene
N-(4-Chlorophenyl)-2-(4-((naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)acetamide (6m)	1,2,3-triazole	Naphthalen-1-yloxy (ether), 4-chlorophenyl (amide)	Copper-catalyzed 1,3-dipolar cycloaddition	IR: C=O at 1678 cm⁻¹; HRMS [M+H]+: 393.1118; moderate antibacterial activity
2-((5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide	1,3,4-oxadiazole	4-Methoxyphenyl (oxadiazole), 5-methylisoxazole (amide)	Unspecified (similar to carbodiimide-mediated coupling)	Water solubility: 2.9 µg/mL at pH 7.4; molecular weight: 346.4 g/mol
2-(2,6-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide	Acetamide	2,6-Dichlorophenyl (aryl), thiazole (amide)	Carbodiimide-mediated amide coupling	Crystal structure: Dihedral angle ~79.7° between aryl and thiazole; N–H⋯N hydrogen bonding
N-Substituted 2-{[5-(1H-indol-3-ylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamides (8a-w)	1,3,4-oxadiazole	Indole (oxadiazole), variable aryl/alkyl (amide)	Cyclization of thiosemicarbazides with acetic anhydride	EIMS: m/z 189 (base peak); moderate antifungal activity

Key Comparisons

Synthetic Methods :

• The target compound likely shares synthetic parallels with ’s oxadiazole-thioacetamides, where thiol-containing oxadiazoles react with chloroacetamides under basic conditions . In contrast, triazole analogues (e.g., 6m) rely on copper-catalyzed cycloaddition .

Spectroscopic Profiles: The carbonyl (C=O) stretch in IR spectra for analogous compounds ranges from 1671–1682 cm⁻¹ , consistent with the target’s expected acetamide group. The 2,4,6-trichlorophenyl group may downfield-shift aromatic protons in ¹H NMR compared to mono-/dichloro derivatives (e.g., δ 7.20–8.61 ppm in ’s nitrophenyl analogues) .

Physicochemical Properties :

• The trichlorophenyl substituent in the target compound enhances lipophilicity relative to methoxy- or nitro-substituted derivatives (e.g., 6b, 6c) . However, this may reduce aqueous solubility compared to polar groups like methoxy (: 2.9 µg/mL).

Biological Implications :

• Chlorinated aryl groups (e.g., 2,4,6-trichlorophenyl) are associated with enhanced antimicrobial and enzyme-inhibitory activities in analogues . The hydroxynaphthalene moiety may further improve binding affinity via aromatic interactions, as seen in naphthalene-containing triazoles .